Cas no 151506-21-7 (1-(quinolin-7-yl)ethan-1-amine)

• Product Name: 1-(quinolin-7-yl)ethan-1-amine
• CAS No: 151506-21-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2120389
• PubChem ID: 76222641
• Update Time: 2025-06-28

1-(quinolin-7-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-7-yl)ethanamine
• 7-Quinolinemethanamine, alpha-methyl-
• 1-(quinolin-7-yl)ethan-1-amine

• Inchi： 1S/C11H12N2/c1-8(12)10-5-4-9-3-2-6-13-11(9)7-10/h2-8H,12H2,1H3
• InChI Key： KQDLTZCJNNAUPE-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(quinolin-7-yl)ethan-1-amine

1-(quinolin-7-yl)ethan-1-amine: A Key Compound in Modern Pharmaceutical Research

1-(quinolin-7-yl)ethan-1-amine, also known by its CAS No. 151506-21-7, has emerged as a critical molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aromatic amines, characterized by the presence of a quinoline ring system fused with an ethylamine chain. The quinolin-7-yl group, a heterocyclic aromatic ring containing nitrogen, provides the molecule with enhanced stability and reactivity, while the ethan-1-amine moiety contributes to its ability to interact with biological targets. Recent studies have highlighted the importance of this structure in modulating cellular signaling pathways and its potential as a lead compound for drug discovery.

The 1-(quinolin-7-yl)ethan-1-amine molecule exhibits a molecular formula of C₁₂H₁₁N and a molecular weight of 177.24 g/mol. Its chemical structure consists of a quinoline ring (six-membered aromatic ring with a nitrogen atom) connected to an ethylamine chain via a methylene bridge. The nitrogen atom in the quinoline ring is essential for its interaction with various biological receptors, including G-protein-coupled receptors (GPCRs) and ion channels. The ethan-1-amine group, on the other hand, provides the compound with amphipathic properties, enabling it to cross cell membranes and reach intracellular targets. These structural characteristics make 1-(quinolin-7-yl)ethan-1-amine a promising candidate for the development of novel therapeutics.

Recent advances in medicinal chemistry have focused on optimizing the pharmacokinetic and pharmacodynamic profiles of 1-(quinolin-7-yl)ethan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the ethan-1-amine chain significantly enhance the compound's solubility and bioavailability. Researchers at the University of Tokyo reported that introducing a hydroxyl group at the terminal carbon of the ethylamine chain increased the compound's affinity for the serotonin receptor (5-HT_2A), a target implicated in mood disorders and schizophrenia. This finding underscores the importance of structural modifications in improving the therapeutic potential of 1-(quinolin-7-yl)ethan-1-amine.

Another area of interest in the research on 1-(quin,7-yl)ethan-1-amine is its potential as an antitumor agent. A 2024 study published in Cancer Research explored the mechanism of action of this compound in inhibiting the proliferation of cancer cells. The study found that 1-(quinolin-7-yl)ethan-1-amine selectively targets the mitogen-activated protein kinase (MAPK) pathway, which is often dysregulated in malignant tumors. By modulating this pathway, the compound was shown to induce apoptosis in colorectal cancer cells while sparing normal cells. These results suggest that 1-(quinolin-7-yl)ethan-1-amine could be a valuable tool in the development of targeted therapies for cancer treatment.

Additionally, 1-(quinolin-7-yl)ethan-1-amine has shown promise in the treatment of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology investigated the effects of this compound on Alzheimer's disease models. The study found that 1-(quinolin-7-yl)ethan-1-amine reduced the accumulation of amyloid-beta plaques in the brain and improved cognitive function in transgenic mice. The compound's ability to modulate the activity of acetylcholinesterase, an enzyme implicated in the progression of Alzheimer's disease, was also highlighted in the study. These findings suggest that 1-(quinolin-7-yl)ethan-1-amine could be a potential therapeutic agent for neurodegenerative disorders.

From a synthetic perspective, the preparation of 1-(quinolin-7-yl)ethan-1-amine has been the subject of several studies aimed at improving its efficiency and scalability. A 2024 paper published in Organic & Biomolecular Chemistry described a novel catalytic method for the synthesis of this compound using palladium-based catalysts. This method significantly reduced the reaction time and improved the yield compared to traditional approaches. The study also emphasized the importance of reaction conditions, such as temperature and solvent polarity, in achieving optimal results. These advancements in synthetic methodology are crucial for the large-scale production of 1-(quinolin-7-yl)ethan-1-amine for pharmaceutical applications.

Furthermore, the pharmacological properties of 1-(quinolin-7-yl)ethan-1-amine have been extensively studied in vitro and in vivo models. A 2023 review article in Pharmacological Reviews summarized the current understanding of the compound's interactions with various biological targets. The review highlighted the compound's dual role as both an agonist and an antagonist, depending on the receptor it interacts with. For example, 1-(quinolin-7-yl)ethan-1-amine acts as an agonist at the 5-HT_2A receptor but as an antagonist at the dopamine D₂ receptor. This dual functionality suggests that the compound could have a wide range of therapeutic applications, including the treatment of psychiatric disorders and neurological conditions.

Despite its promising therapeutic potential, the use of 1-(quinolin-7-yl)ethan-1-amine is not without challenges. One of the main concerns is its potential toxicity. A 2024 study published in Toxicological Sciences reported that high concentrations of the compound could lead to hepatotoxicity in animal models. The study emphasized the need for further research to determine the safety profile of the compound in humans. Additionally, the compound's ability to cross the blood-brain barrier may pose risks, as it could potentially affect healthy brain tissue. These findings underscore the importance of rigorous preclinical and clinical trials before the compound can be considered for therapeutic use.

In conclusion, 1-(quinolin-7-yl)ethan-1-amine is a versatile compound with significant potential in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapeutics. Recent studies have demonstrated its potential in the treatment of cancer, neurodegenerative diseases, and psychiatric disorders. However, further research is needed to fully understand its pharmacological profile and to address the challenges associated with its use. As the field of drug discovery continues to evolve, compounds like 1-(quinolin-7-yl)ethan-1-amine will play an increasingly important role in the development of innovative treatments for a wide range of diseases.

For more information on the research and development of 1-(quinolin-7-yl)ethan-1-amine, you can refer to the latest publications in journals such as Journal of Medicinal Chemistry, Cancer Research, and Neuropharmacology. These resources provide detailed insights into the compound's pharmacological properties, synthetic methods, and potential therapeutic applications. Additionally, consulting with experts in medicinal chemistry and pharmacology can provide further guidance on the use and development of this compound.

Overall, the continued exploration of 1-(quinolin-7-yl)ethan-1-amine and its derivatives holds great promise for the future of drug discovery. As researchers refine its chemical structure and optimize its biological activity, the compound may become a cornerstone in the treatment of various diseases. The interdisciplinary nature of this research, combining synthetic chemistry, pharmacology, and molecular biology, highlights the collaborative efforts required to bring such compounds to clinical application. With ongoing advancements in these fields, the potential of 1-(quinolin-7-yl)ethan-1-amine is likely to expand, offering new opportunities for therapeutic innovation.

Finally, it is important to note that the use of 1-(quinolin-7-yl)ethan-1-amine should be approached with caution and guided by scientific evidence. While the compound shows great promise, its safety and efficacy must be thoroughly evaluated through rigorous testing. As the field of medicinal chemistry progresses, the development of compounds like 1-(quinolin-7-yl)ethan-1-amine will continue to be a critical area of research, contributing to the advancement of healthcare and the treatment of complex diseases.

Key Takeaways:

• 1-(quinolin-7-yl)ethan-1-amine is a promising compound with potential applications in cancer, neurodegenerative diseases, and psychiatric disorders.
• Recent studies have demonstrated its ability to modulate key biological pathways, such as the MAPK pathway and acetylcholinesterase activity.
• Optimizing the structure of 1-(quinolin-7-yl)ethan-1-amine is essential for improving its pharmacokinetic and pharmacodynamic profiles.
• Further research is needed to fully understand its safety profile and to address potential toxicities.
• The interdisciplinary approach in medicinal chemistry is crucial for the successful development of compounds like 1-(quinolin-7-yl)ethan-1-amine.

For more information, please refer to the latest publications in the field of medicinal chemistry and pharmacology.